Cas no 116022-18-5 (Methyl 4-chloro-3-methoxybenzoate)

• Product Name: Methyl 4-chloro-3-methoxybenzoate
• CAS No: 116022-18-5
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• MDL: MFCD02683861
• CID: 1082018
• PubChem ID: 44886974
• Update Time: 2025-04-20

Methyl 4-chloro-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3-methoxybenzoate
• benzoic acid, 4-chloro-3-methoxy-, methyl ester
• LogP
• 4-CHLORO-3-METHOXY-BENZOIC ACID METHYL ESTER
• Methyl4-chloro-3-methoxybenzoate
• DA-32473
• DTXSID10661247
• CS-0061927
• AKOS022173223
• AS-19681
• Methyl 4-Chloro-3-Methoxy Benzoate
• MFCD02683861
• SCHEMBL2253933
• XOSUADSADIJLGO-UHFFFAOYSA-N
• methyl 4-chloro-3-(methyloxy)benzoate
• 116022-18-5
• SY240574

• MDL： MFCD02683861
• Inchi： 1S/C9H9ClO3/c1-12-8-5-6(9(11)13-2)3-4-7(8)10/h3-5H,1-2H3
• InChI Key： XOSUADSADIJLGO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OC)=CC=1OC

Computed Properties

• Exact Mass: 200.02407
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Melting Point: 58-59°C
• PSA: 35.53

Methyl 4-chloro-3-methoxybenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives